Cas no 75376-47-5 (2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one)

• Product Name: 2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one
• CAS No: 75376-47-5
• MF: C₁₀H₆Cl₂O₂
• MW: 229.05944108963
• CID: 4716729
• Update Time: 2025-05-23

2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one

• Inchi： 1S/C10H6Cl2O2/c1-4-2-3-5(13)7-6(4)8(11)9(12)10(7)14/h2-3,13H,1H3
• InChI Key： PJYDBLHGPLPWEJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C2=C(C=CC(C)=C21)O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 311
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one

Professional Introduction to 2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one (CAS No. 75376-47-5)

2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one, a compound with the chemical formula C₁₁H₇Cl₂O₂, is a significant molecule in the field of pharmaceutical chemistry and synthetic organic chemistry. This heterocyclic ketone has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including chloro and hydroxy substituents, makes it a versatile intermediate for various chemical transformations.

The CAS No. 75376-47-5 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. As a member of the indenone family, this compound exhibits characteristics that are both distinct and valuable for medicinal chemistry research. The 2,3-dichloro moiety enhances its reactivity, making it a valuable precursor in the synthesis of more complex molecules. This reactivity has been leveraged in recent studies to develop novel pharmacophores targeting various biological pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate biological processes through precise interactions with target proteins. The structural framework of 2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one provides an excellent platform for such investigations. Researchers have been exploring its potential as a scaffold for designing inhibitors of enzymes involved in inflammatory and metabolic diseases. The hydroxy group on the indene ring offers opportunities for hydrogen bonding interactions, which are crucial for achieving high binding affinity with biological targets.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. For instance, studies have demonstrated its utility in constructing more complex heterocyclic systems that exhibit significant pharmacological activity. The 4-methyl group contributes to the overall stability of the molecule while also influencing its electronic properties, making it an ideal candidate for further functionalization.

The compound's chloro substituents at the 2 and 3 positions are particularly noteworthy, as they provide handles for further chemical modifications through nucleophilic substitution reactions. This characteristic has been exploited in several synthetic protocols aimed at generating derivatives with enhanced biological activity. Such derivatives have shown promise in preclinical studies as potential candidates for treating conditions such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular properties of 2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one. Molecular modeling studies have revealed insights into its binding mode with various biological targets, aiding in the rational design of more effective drug candidates. These computational approaches have been complemented by experimental investigations, which have validated many of the predictions made by theoretical models.

The synthesis of this compound typically involves multi-step organic reactions that highlight its versatility as a synthetic intermediate. Key steps often include chlorination and hydroxylation reactions, which are carefully controlled to achieve high yields and purity. The development of efficient synthetic routes has been a focus of research efforts, as it enables the large-scale production needed for industrial applications.

In conclusion, 2,3-Dichloro-7-hydroxy-4-methyl-1H-inden-1-one (CAS No. 75376-47-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.